Cas no 848444-79-1 (1-Boc-4-carboxyindole)

1-Boc-4-carboxyindole structure

Product Name:1-Boc-4-carboxyindole

CAS No:848444-79-1

MF:C₁₄H₁₅NO₄

MW:261.273204088211

MDL:MFCD09834879

CID:1074066

PubChem ID:49758850

Update Time:2024-10-26

1-Boc-4-carboxyindole Chemical and Physical Properties

Names and Identifiers

- 1-tert-Butoxycarbonylindole-4-carboxylic acid
- 1-Boc-4-carboxyindole
- 1-(1,1-Dimethylethyl) 1H-indole-1,4-dicarboxylate (ACI)
- Indole-1,4-dicarboxylic acid 1-tert-butyl ester
- 1-[(2-methylpropan-2-yl)oxycarbonyl]indole-4-carboxylic acid
- AKOS015949351
- SY318738
- 1-Boc-1H-indole-4-carboxylic Acid
- AS-57635
- MFCD09834879
- SCHEMBL3166303
- J-505127
- AB91595
- DB-201621
- YIB44479
- 1-(tert-butoxycarbonyl)indole-4-carboxylic acid
- 1-(Boc)-indole-4-carboxylic acid
- 848444-79-1
- DTXSID10677964
- CS-W001656
- HQSFITLRCKIRLE-UHFFFAOYSA-N
- 1-[(tert-butoxy)carbonyl]-1H-indole-4-carboxylic acid
- s11221
- 1-(tert-butoxycarbonyl)-1H-indole-4-carboxylic acid
- MDL： MFCD09834879
- Inchi： 1S/C14H15NO4/c1-14(2,3)19-13(18)15-8-7-9-10(12(16)17)5-4-6-11(9)15/h4-8H,1-3H3,(H,16,17)
- InChI Key： HQSFITLRCKIRLE-UHFFFAOYSA-N
- SMILES： O=C(C1C2C=CN(C=2C=CC=1)C(OC(C)(C)C)=O)O

Computed Properties

Exact Mass: 261.10010796g/mol
Monoisotopic Mass: 261.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 374
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 68.5Å²

1-Boc-4-carboxyindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM258888-1g	1-(tert-Butoxycarbonyl)-1H-indole-4-carboxylic acid	848444-79-1	95%	1g	$608	2021-08-18
TRC	B619573-10mg	1-Boc-4-carboxyindole	848444-79-1		10mg	$ 50.00	2022-06-07
TRC	B619573-50mg	1-Boc-4-carboxyindole	848444-79-1		50mg	$ 160.00	2022-06-07
TRC	B619573-100mg	1-Boc-4-carboxyindole	848444-79-1		100mg	$ 250.00	2022-06-07
Matrix Scientific	069106-250mg	1-tert-Butoxycarbonylindole-4-carboxylic acid, >95%	848444-79-1	>95%	250mg	$435.00	2023-09-09
Matrix Scientific	069106-500mg	1-tert-Butoxycarbonylindole-4-carboxylic acid, >95%	848444-79-1	>95%	500mg	$698.00	2023-09-09
Chemenu	CM258888-1g	1-(tert-Butoxycarbonyl)-1H-indole-4-carboxylic acid	848444-79-1	95%+	1g	$812	2023-02-01
Alichem	A199008356-250mg	1-(tert-Butoxycarbonyl)-1H-indole-4-carboxylic acid	848444-79-1	95%	250mg	$232.30	2023-08-31
Alichem	A199008356-1g	1-(tert-Butoxycarbonyl)-1H-indole-4-carboxylic acid	848444-79-1	95%	1g	$689.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1051380-10mg	1-Boc-4-Carboxyindole	848444-79-1	98%	10mg	￥343	2023-04-13

1-Boc-4-carboxyindole Production Method

Production Method 1

1195931-67-9

848444-79-1

Reaction Conditions

1.1 Reagents: Cesium carbonate , Diisopropylethylamine Catalysts: Palladium diacetate , 2′-(Dicyclohexylphosphino)-N,N-dimethyl[1,1′-biphenyl]-2-amine , Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Dimethylacetamide ; 15 min, rt; 36 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Carboxylation of Aryl Triflates with CO2 Merging Palladium and Visible-Light-Photoredox Catalysts

Bhunia, Samir Kumar; Das, Pritha; Nandi, Shantanu; Jana, Ranjan, Organic Letters, 2019, 21(12), 4632-4637